Cas no 1023514-10-4 (tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate
• CAS No: 1023514-10-4
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5304903
• PubChem ID: 4066193
• Update Time: 2026-03-10

tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-2,2,6,6-tetramethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate

• Inchi： 1S/C14H27NO3/c1-12(2,3)18-11(17)15-13(4,5)8-10(16)9-14(15,6)7/h10,16H,8-9H2,1-7H3
• InChI Key： WJEOHDPEQIBVJY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)(C)CC(O)CC1(C)C

Additional information on tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate (CAS No. 1023514-10-4)

tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate (CAS No. 1023514-10-4) is a highly specialized organic compound widely utilized in pharmaceutical research, material science, and chemical synthesis. This piperidine derivative is recognized for its unique structural properties, featuring a tert-butyl group and a hydroxy functional group, which contribute to its stability and reactivity in various applications. Researchers and industries value this compound for its role as an intermediate in the synthesis of more complex molecules, particularly in the development of nitroxide-mediated polymerization (NMP) agents and antioxidants.

In recent years, the demand for tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate has surged due to its relevance in green chemistry and sustainable synthesis. As environmental concerns grow, scientists are increasingly focusing on eco-friendly processes, and this compound's ability to act as a stabilizing agent in polymerization reactions aligns with these goals. Additionally, its application in the production of light stabilizers for polymers has garnered attention, especially in industries aiming to enhance the durability of plastics under UV exposure.

The compound's CAS No. 1023514-10-4 is frequently searched in academic databases and patent filings, reflecting its importance in cutting-edge research. One of the most common queries revolves around its synthetic pathways and purification methods, as achieving high purity is critical for its effectiveness in sensitive applications. Advanced techniques such as column chromatography and recrystallization are often employed to isolate this compound with minimal impurities.

Another area of interest is the compound's potential in biomedical applications. Recent studies have explored its derivatives as neuroprotective agents, leveraging its piperidine backbone to target oxidative stress in neurological disorders. This has sparked discussions in forums and research communities about its mechanism of action and structure-activity relationships, making it a hot topic in medicinal chemistry.

From a commercial perspective, tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate is often compared to similar compounds like TEMPO derivatives, which share functional group similarities. However, its tert-butyl moiety offers distinct advantages in terms of steric hindrance and solubility, making it preferable in certain synthetic routes. Suppliers and manufacturers highlight these differences to cater to niche markets, particularly in high-performance materials and specialty chemicals.

Quality control is another critical aspect of working with this compound. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its identity and purity. These techniques are essential for ensuring batch-to-batch consistency, especially when the compound is employed in drug discovery or polymer science. Laboratories often publish detailed protocols to assist newcomers in handling this material safely and effectively.

In summary, tert-butyl 4-hydroxy-2,2,6,6-tetramethyl-piperidine-1-carboxylate (CAS No. 1023514-10-4) stands out as a versatile and valuable compound in modern chemistry. Its applications span from industrial polymerization to pharmaceutical research, driven by its unique structural features and adaptability. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial advancements.